Cas no 1131615-13-8 (3-Bromo-4-pentylbenzoic acid)
3-Bromo-4-pentylbenzoic acid structure
Product Name:3-Bromo-4-pentylbenzoic acid
CAS No:1131615-13-8
MF:C12H15BrO2
MW:271.150303125381
CID:1030502
PubChem ID:45072094
Update Time:2025-08-03
3-Bromo-4-pentylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-4-pentylbenzoic acid
- DB-366170
- 3-Bromo-4-pentylbenzoicacid
- DTXSID80662362
- 1131615-13-8
- AKOS015843198
-
- Inchi: 1S/C12H15BrO2/c1-2-3-4-5-9-6-7-10(12(14)15)8-11(9)13/h6-8H,2-5H2,1H3,(H,14,15)
- InChI Key: MQFNWGDNZJKUFZ-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(=O)O)C=CC=1CCCCC
Computed Properties
- Exact Mass: 270.02554g/mol
- Monoisotopic Mass: 270.02554g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 37.3Ų
3-Bromo-4-pentylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019098510-1g |
3-Bromo-4-pentylbenzoic acid |
1131615-13-8 | 95% | 1g |
$400.00 | 2023-09-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1757770-1g |
3-Bromo-4-pentylbenzoic acid |
1131615-13-8 | 98% | 1g |
¥2163.00 | 2024-08-09 | |
| Crysdot LLC | CD12179245-5g |
3-Bromo-4-pentylbenzoic acid |
1131615-13-8 | 95+% | 5g |
$749 | 2024-07-23 |
3-Bromo-4-pentylbenzoic acid Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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